1-Propanesulfonic acid, 3-[(2,2-dimethylpropyl)amino]-

• CAS No.: 819862-79-8
• Molecular Formula: C8H19NO3S
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 3-(2,2-dimethylpropylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C8H19NO3S/c1-8(2,3)7-9-5-4-6-13(10,11)12/h9H,4-7H2,1-3H3,(H,10,11,12)
• InChI Key: IHLBZMMQENYTQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CNCCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[(2,2-dimethylpropyl)amino]- is a useful research compound. Its molecular formula is C8H19NO3S and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of neopentylamine (8.5 g, 98 mmol) in tetrahydrofuran (75 mL) was slowly added a solution of 1,3-propane sultone (11.5 g, 93 mmol) in THF (20 mL). The solution was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid was collected by filtration, washed with acetone (2×50 mL). The solid was suspended in EtOH (150 mL). The suspension was stirred at reflux for 15 minutes. The solid product was collected by filtration, washed with acetone (2×50 mL), and dried in vacuo, to afford compound DL (13.3 g, 69%). 1H NMR (D2O, 500 MHz) 8 ppm 3.09 (t, 2H, J=7.3 Hz), 2.89 (t, 2H, J=7.3 Hz), 2.78 (s, 2H), 2.04 (m, 2H), 0.901 (s, 9H). 13C NMR (D2O, 125 MHz) 8 ppm 59.44, 48.31, 47.83, 29.91, 26.42, 21.06. ES-MS 208 (M−1).